![molecular formula C16H20N4O3S B5587519 N-{(3S*,4R*)-1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide](/img/structure/B5587519.png)
N-{(3S*,4R*)-1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to a class of chemicals that feature a complex structure with potential pharmacological activities. Such compounds are of interest in medicinal chemistry due to their unique chemical and biological properties.
Synthesis Analysis
The synthesis of complex heterocyclic compounds like "N-{(3S*,4R*)-1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide" involves multiple steps, including the formation of the thiazolo[3,2-a]pyrimidin-6-yl core and the subsequent attachment of the pyrrolidinyl acetamide moiety. Similar processes are seen in the synthesis of pyrimido benzothiazole, which exhibits a range of biological activities (Chidrawar, 2017).
Scientific Research Applications
Synthesis and Antimicrobial Activity
Researchers have explored the synthesis of new heterocyclic compounds incorporating various moieties to evaluate their antimicrobial activities. For instance, the synthesis of heterocycles with an antipyrine moiety has shown potential antimicrobial properties. These compounds were prepared using key intermediates and tested for their effectiveness against microbial agents, showcasing the diverse applications of such chemical structures in developing antimicrobial agents (Bondock et al., 2008).
Antiproliferative and Insecticidal Assessment
The compound's framework has also been utilized in synthesizing derivatives with potential antiproliferative activity against various cancer cell lines. This demonstrates the compound's relevance in oncological research, where new therapeutic agents are constantly being sought (Alqahtani & Bayazeed, 2020). Additionally, derivatives have been assessed for insecticidal properties against agricultural pests, further highlighting the compound's versatility in scientific research applications (Fadda et al., 2017).
Molecular Docking and Anti-inflammatory Activities
Molecular docking studies have been conducted to understand the interactions of synthesized compounds with biological targets, providing insights into their potential therapeutic uses. This approach helps in the rational design of new drugs with improved efficacy and specificity. Furthermore, the evaluation of anti-inflammatory activities of acetamido pyrrolyl azoles derivatives showcases the potential of these compounds in treating inflammation-related conditions (Sowmya et al., 2017).
properties
IUPAC Name |
N-[(3S,4R)-1-(5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carbonyl)-4-propylpyrrolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-3-4-11-8-19(9-13(11)18-10(2)21)14(22)12-7-17-16-20(15(12)23)5-6-24-16/h5-7,11,13H,3-4,8-9H2,1-2H3,(H,18,21)/t11-,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVIHEXMHABEBJF-DGCLKSJQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1CN(CC1NC(=O)C)C(=O)C2=CN=C3N(C2=O)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H]1CN(C[C@H]1NC(=O)C)C(=O)C2=CN=C3N(C2=O)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{(3S*,4R*)-1-[(5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)carbonyl]-4-propyl-3-pyrrolidinyl}acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.